Cas no 2758002-57-0 (lithium(1+) 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: lithium(1+) 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2758002-57-0
• MF: C₆H₈LiN₃O₂
• MW: 161.087620735168
• MDL: MFCD34600328
• CID: 5654451
• PubChem ID: 165753072
• Update Time: 2025-06-08

lithium(1+) 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2758002-57-0
• lithium(1+) 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylate
• EN300-28253541

• MDL： MFCD34600328
• Inchi： 1S/C6H9N3O2.Li/c1-3-4-5(6(10)11)7-8-9(4)2;/h3H2,1-2H3,(H,10,11);/q;+1/p-1
• InChI Key： HCXHDVQXLYEBGO-UHFFFAOYSA-M
• SMILES： [O-]C(C1=C(CC)N(C)N=N1)=O.[Li+]

Computed Properties

• Exact Mass: 161.07765494g/mol
• Monoisotopic Mass: 161.07765494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on lithium(1+) 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylate

Research Brief on Lithium(1+) 5-Ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylate (CAS: 2758002-57-0)

The compound lithium(1+) 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylate (CAS: 2758002-57-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic lithium salt, characterized by its unique triazole-carboxylate structure, has demonstrated promising potential in various therapeutic applications, particularly in neurological and metabolic disorders. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of investigation revolves around the compound's role as a modulator of ion channels and neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that lithium(1+) 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylate exhibits notable effects on neuronal excitability, potentially offering a novel approach for treating conditions such as bipolar disorder and epilepsy. The lithium ion component is hypothesized to synergize with the triazole-carboxylate moiety to enhance bioavailability and target specificity, addressing some of the limitations associated with traditional lithium-based therapies.

In addition to its neurological applications, recent research has explored the compound's utility in metabolic regulation. A 2023 study published in the Journal of Medicinal Chemistry reported that lithium(1+) 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylate acts as an activator of AMP-activated protein kinase (AMPK), a critical regulator of cellular energy homeostasis. This finding opens new avenues for developing treatments for metabolic syndromes, including type 2 diabetes and obesity. The study highlighted the compound's ability to improve glucose uptake and lipid metabolism in adipocytes, with minimal off-target effects compared to existing AMPK activators.

From a chemical perspective, advancements in the synthesis of lithium(1+) 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylate have been reported, emphasizing green chemistry principles. A novel one-pot synthesis method, published in Organic Letters, has significantly improved yield and purity while reducing environmental impact. This methodological innovation is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and long-term safety profile. Ongoing preclinical studies aim to address these gaps, with particular focus on dose optimization and potential drug-drug interactions. The unique structural features of lithium(1+) 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylate, including its zwitterionic nature and metal coordination properties, present both opportunities and complexities in formulation development.

In conclusion, lithium(1+) 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylate represents a compelling candidate for further drug development across multiple therapeutic areas. Its dual functionality as a lithium carrier and a bioactive heterocycle positions it as a versatile scaffold for medicinal chemistry optimization. Future research directions include structure-activity relationship studies, advanced formulation strategies, and expanded preclinical testing to validate its therapeutic potential.